5-p-Tolyl-pent-1-yn-3-one

• Molecular Formula: C12H12O
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 5-(4-methylphenyl)pent-1-yn-3-one
• InChI: InChI=1S/C12H12O/c1-3-12(13)9-8-11-6-4-10(2)5-7-11/h1,4-7H,8-9H2,2H3
• InChI Key: HNCKHVMJDOKJRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCC(=O)C#C

Description

is a chemical compound with the following structure:

5-p-Tolyl-pent-1-yn-3-one: $$\text{CH}_3\text{C}(\equiv\text{C})\text{C}(\text{C}_6\text{H}_4\text{CH}_3)\text{C}(\text{C}_6\text{H}_4\text{CH}_3)\text{C}(\text{C}_6\text{H}_4\text{CH}_3)\text{C}(\text{C}_6\text{H}_4\text{CH}_3)\text{O}$$CH3​C(≡C)C(C6​H4​CH3​)C(C6​H4​CH3​)C(C6​H4​CH3​)C(C6​H4​CH3​)O

• It belongs to the class of α,β-unsaturated ketones.
• The compound features a terminal alkyne group (C≡C) and a tolyl (methylphenyl) substituent.
• Notably, this specific compound has a linear tricyclic fused furan framework, which is unique and has not been reported in natural products or synthetic targets .

Preparation Methods

• The synthesis of 5-p-Tolyl-pent-1-yn-3-one involves a two-step process:

  Formation of Dimeric Ether (Intermediate):

  Conversion to this compound:

Chemical Reactions Analysis

5-p-Tolyl-pent-1-yn-3-one: can undergo various reactions:

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: The compound serves as a versatile building block for organic synthesis due to its alkyne functionality.

Biology and Medicine: Research on its biological activity, potential drug development, or bioconjugation.

Industry: Used in the preparation of specialty chemicals and materials.

Mechanism of Action

• The exact mechanism of action for 5-p-Tolyl-pent-1-yn-3-one depends on its specific application.
• It may interact with molecular targets or pathways related to its functional groups (alkyne, aromatic rings, etc.).

Comparison with Similar Compounds

Unique Features:

Similar Compounds: